Cas no 1779127-70-6 (3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine)

• Product Name: 3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine
• CAS No: 1779127-70-6
• MF: C₁₀H₇FN₆O₂S
• MW: 294.264982461929
• CID: 5171897
• Update Time: 2025-11-05

3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine

• Inchi： 1S/C10H7FN6O2S/c11-6-1-3-7(4-2-6)20(18,19)9-8(12)17-10(16-15-9)13-5-14-17/h1-5H,12H2
• InChI Key： JRAYZEGKWQQCKU-UHFFFAOYSA-N
• SMILES： N1C(S(C2=CC=C(F)C=C2)(=O)=O)=C(N)N2N=CN=C2N=1

Additional information on 3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine

Comprehensive Overview of 3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine (CAS No. 1779127-70-6)

The compound 3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine (CAS No. 1779127-70-6) is a heterocyclic organic molecule featuring a unique triazolo-triazine core structure. This scaffold is increasingly recognized for its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active agents. The presence of a 4-fluoro-benzenesulfonyl moiety enhances its binding affinity to specific protein targets, making it a subject of interest in drug discovery pipelines.

Recent studies highlight the growing demand for triazolo-triazine derivatives due to their versatility in modulating enzymatic activity. Researchers are actively exploring CAS 1779127-70-6 as a precursor for novel therapeutics targeting inflammatory pathways and metabolic disorders. Its structural complexity aligns with current trends in fragment-based drug design, where small-molecule scaffolds are optimized for high selectivity and low toxicity.

From a synthetic perspective, the [1,2,4]triazolo[5,1-c][1,2,4]triazine framework offers robust chemical stability, which is critical for pharmaceutical formulation. The amine functional group at the 4-position allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability addresses the industry’s need for diverse chemical space exploration, a frequently searched topic in AI-driven drug discovery platforms.

Environmental and safety profiles of 3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine are also under scrutiny, as sustainable chemistry gains traction. Innovations in green synthesis methods for such compounds are frequently queried in academic and industrial forums, reflecting broader concerns about reducing hazardous byproducts.

Analytical characterization of CAS 1779127-70-6 typically involves advanced techniques like LC-MS and NMR spectroscopy, which are pivotal for quality control in API manufacturing. The compound’s spectral data is often shared in open-access databases, supporting collaborative research efforts—a practice highly valued in the era of open science.

Market trends indicate rising investments in small-molecule therapeutics, with triazolo-triazine analogs like this compound attracting attention from biotech startups and established pharma alike. Patent landscapes reveal competitive activity around similar structures, underscoring their commercial viability.

In summary, 3-(4-Fluoro-benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-ylamine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to material science—make it a compelling case study for researchers navigating the complexities of structure-activity relationships and molecular design.